Cas no 934385-55-4 (Cyclic MKEY)
Cyclic MKEY Chemical and Physical Properties
Names and Identifiers
-
- Cyclic MKEY
- L-Cysteine, L-cysteinyl-L-lysyl-L-α-glutamyl-L-tyrosyl-L-phenylalanyl-L-tyrosyl-L-threonyl-L-seryl-L-seryl-L-lysyl-L-seryl-L-seryl-L-asparaginyl-L-leucyl-L-alanyl-L-valyl-L-valyl-L-phenylalanyl-L-valyl-L-threonyl-L-arginyl-
-
- Inchi: 1S/C113H174N28O34S2/c1-55(2)43-73(97(159)121-59(9)91(153)137-87(57(5)6)108(170)139-86(56(3)4)107(169)131-77(45-63-25-16-13-17-26-63)101(163)138-88(58(7)8)109(171)141-90(61(11)147)110(172)125-71(29-22-42-120-113(118)119)95(157)136-83(54-177)112(174)175)126-100(162)78(48-84(117)150)130-104(166)80(50-143)134-105(167)81(51-144)132-94(156)70(28-19-21-41-115)123-103(165)79(49-142)133-106(168)82(52-145)135-111(173)89(60(10)146)140-102(164)76(47-65-32-36-67(149)37-33-65)129-98(160)74(44-62-23-14-12-15-24-62)128-99(161)75(46-64-30-34-66(148)35-31-64)127-96(158)72(38-39-85(151)152)124-93(155)69(27-18-20-40-114)122-92(154)68(116)53-176/h12-17,23-26,30-37,55-61,68-83,86-90,142-149,176-177H,18-22,27-29,38-54,114-116H2,1-11H3,(H2,117,150)(H,121,159)(H,122,154)(H,123,165)(H,124,155)(H,125,172)(H,126,162)(H,127,158)(H,128,161)(H,129,160)(H,130,166)(H,131,169)(H,132,156)(H,133,168)(H,134,167)(H,135,173)(H,136,157)(H,137,153)(H,138,163)(H,139,170)(H,140,164)(H,141,171)(H,151,152)(H,174,175)(H4,118,119,120)/t59-,60+,61+,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,86-,87-,88-,89-,90-/m0/s1
- InChI Key: NPIHAWAKOPKGRU-VYZYIVFASA-N
- SMILES: [C@H](C(=O)N[C@H](C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@@H](CO)C(=O)N[C@@H](CO)C(=O)N[C@@H](CCCCN)C(=O)N[C@@H](CO)C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](C)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](C(C)C)C(=O)N[C@H](C(=O)N[C@@H](C(C)C)C(=O)N[C@@H]([C@H](O)C)C(=O)N[C@@H](CCCNC(N)=N)C(=O)N[C@@H](CS)C(=O)O)CC1C=CC=CC=1)CC1C=CC(=CC=1)O)(NC(=O)[C@@H](NC(=O)[C@H](CCC(=O)O)NC(=O)[C@H](CCCCN)NC(=O)[C@@H](N)CS)CC1C=CC(=CC=1)O)CC1C=CC=CC=1
Experimental Properties
- Color/Form: Solid
Cyclic MKEY Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended condition sin the description
Cyclic MKEY Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55796-1mg |
Cyclic MKEY |
934385-55-4 | 98% | 1mg |
¥0.00 | 2023-09-07 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajce55796-5mg |
Cyclic MKEY |
934385-55-4 | 98% | 5mg |
¥0.00 | 2023-09-07 |
Cyclic MKEY Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on Cyclic MKEY
Introduction to Cyclic MKEY (CAS No. 934385-55-4)
Cyclic MKEY (CAS No. 934385-55-4) is a cyclic peptide that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyclic structure, exhibits remarkable stability and bioavailability, making it an attractive candidate for various research and development endeavors.
The cyclic structure of Cyclic MKEY is a key feature that contributes to its stability and resistance to enzymatic degradation. This property is particularly valuable in the context of drug development, where maintaining the integrity of the compound during administration and metabolism is crucial. Recent studies have highlighted the potential of cyclic peptides like Cyclic MKEY in overcoming challenges associated with traditional linear peptides, such as poor oral bioavailability and rapid degradation in the gastrointestinal tract.
In terms of its chemical composition, Cyclic MKEY (CAS No. 934385-55-4) is composed of a series of amino acids arranged in a specific sequence that forms a stable ring structure. This arrangement not only enhances its stability but also allows for precise control over its conformation, which can be crucial for binding to specific targets in biological systems. The ability to fine-tune the structure and function of cyclic peptides through chemical modifications has opened up new avenues for their application in drug discovery and development.
One of the most promising areas of research involving Cyclic MKEY is its potential as a therapeutic agent for various diseases. Studies have shown that Cyclic MKEY can effectively bind to specific receptors or enzymes, modulating their activity in ways that could be beneficial for treating conditions such as cancer, neurodegenerative disorders, and infectious diseases. For instance, recent research has demonstrated that Cyclic MKEY can inhibit the activity of certain kinases involved in cancer cell proliferation, suggesting its potential as an anti-cancer agent.
Beyond its therapeutic applications, Cyclic MKEY has also been explored for its use in diagnostic tools and imaging agents. The unique properties of cyclic peptides, including their high affinity for specific targets and their ability to be labeled with various imaging modalities, make them ideal candidates for developing new diagnostic methods. For example, Cyclic MKEY can be conjugated with fluorescent or radioactive labels to create probes that can be used to visualize specific biological processes or disease markers in vivo.
The synthesis and production of Cyclic MKEY (CAS No. 934385-55-4) have also been the subject of extensive research. Various synthetic methods have been developed to produce this compound efficiently and at scale, ensuring that it can be readily available for both research and commercial applications. These methods often involve solid-phase peptide synthesis (SPPS) followed by cyclization steps to form the final product. The ability to synthesize Cyclic MKEY with high purity and yield is crucial for ensuring its effectiveness in various applications.
In addition to its chemical synthesis, the biological synthesis of Cyclic MKEY has also been explored using recombinant DNA technology. This approach involves engineering microorganisms such as bacteria or yeast to produce the cyclic peptide through natural biosynthetic pathways. This method offers several advantages, including reduced production costs and the potential for large-scale production without the need for complex chemical synthesis steps.
The safety profile of Cyclic MKEY (CAS No. 934385-55-4) has been extensively evaluated through preclinical studies. These studies have shown that Cyclic MKEY exhibits low toxicity and good safety margins when administered at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and any potential side effects that may arise from prolonged use.
Despite the promising results from preclinical studies, further clinical trials are required to validate the therapeutic potential of Cyclic MKEY in human subjects. These trials will provide critical data on the efficacy, safety, and optimal dosing regimens for this compound in treating various diseases. The successful completion of these trials could pave the way for Cyclic MKEY to become a valuable addition to the arsenal of therapeutic agents available to healthcare providers.
In conclusion, Cyclic MKEY (CAS No. 934385-55-4) represents a significant advancement in the field of cyclic peptides and their applications in chemical biology and medicinal chemistry. Its unique structural properties, combined with its potential therapeutic benefits, make it an exciting area of research with numerous possibilities for future development. As ongoing studies continue to uncover new insights into the properties and applications of Cyclic MKEY, it is likely that this compound will play an increasingly important role in both basic research and clinical settings.
934385-55-4 (Cyclic MKEY) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)